Cas no 24761-88-4 (Acetic acid, 2-diazo-,butyl ester)
24761-88-4 structure
Product Name:Acetic acid, 2-diazo-,butyl ester
CAS No:24761-88-4
MF:C6H10N2O2
MW:142.155801296234
CID:254777
PubChem ID:135732
Update Time:2025-04-19
Acetic acid, 2-diazo-,butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-diazo-,butyl ester
- (E)-1-butoxy-2-diazonioethenolate
- 24761-88-4
- Butyl diazoacetate
- n-butyl diazoacetate
- Acetic acid, diazo-, butyl ester
-
- Inchi: 1S/C6H10N2O2/c1-2-3-4-10-6(9)5-8-7/h5H,2-4H2,1H3
- InChI Key: LHIPHZAUEPUWRF-UHFFFAOYSA-N
- SMILES: O(C(C=[N+]=[N-])=O)CCCC
Computed Properties
- Exact Mass: 142.0743
- Monoisotopic Mass: 142.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
- XLogP3: 1.6
Experimental Properties
- PSA: 60.44
Acetic acid, 2-diazo-,butyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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